Cas no 931329-14-5 (6-bromo-8-methoxy-3-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one)

• Product Name: 6-bromo-8-methoxy-3-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one
• CAS No: 931329-14-5
• MF: C₁₉H₁₃BrN₂O₅
• MW: 429.220924139023
• CID: 5428536
• Update Time: 2025-10-09

6-bromo-8-methoxy-3-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-bromo-8-methoxy-3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]chromen-2-one
• 2H-1-Benzopyran-2-one, 6-bromo-8-methoxy-3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-
• 6-bromo-8-methoxy-3-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one

• Inchi： 1S/C19H13BrN2O5/c1-24-13-5-3-10(4-6-13)17-21-18(27-22-17)14-8-11-7-12(20)9-15(25-2)16(11)26-19(14)23/h3-9H,1-2H3
• InChI Key： OGSCJBCTQFXCFR-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(OC)C=C(Br)C=C2C=C1C1ON=C(C2=CC=C(OC)C=C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 6-bromo-8-methoxy-3-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one

Recent Advances in the Study of 6-bromo-8-methoxy-3-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one (CAS: 931329-14-5)

The compound 6-bromo-8-methoxy-3-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one (CAS: 931329-14-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This coumarin-based derivative, incorporating an oxadiazole moiety, exhibits promising biological activities, particularly in the context of enzyme inhibition and anticancer research. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of investigation has been the compound's role as a potent inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its efficacy in selectively targeting cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), enzymes implicated in chronic inflammation and cancer progression. The study demonstrated that 6-bromo-8-methoxy-3-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one exhibits a high binding affinity to these enzymes, with IC50 values in the nanomolar range, suggesting its potential as a lead compound for anti-inflammatory and anticancer drug development.

In addition to its enzyme inhibitory properties, recent pharmacological evaluations have explored the compound's cytotoxic effects on various cancer cell lines. A study conducted by researchers at the National Cancer Institute (2024) revealed that this compound induces apoptosis in breast cancer (MCF-7) and colon cancer (HCT-116) cell lines through the activation of intrinsic apoptotic pathways. The researchers attributed this activity to the compound's ability to disrupt mitochondrial membrane potential and increase reactive oxygen species (ROS) production, leading to programmed cell death. These findings underscore its potential as a chemotherapeutic agent with a novel mechanism of action.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 6-bromo-8-methoxy-3-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one. A recent publication in Organic & Biomolecular Chemistry (2023) described a streamlined, high-yield synthesis route that employs microwave-assisted reactions, reducing the overall reaction time and improving purity. This methodological improvement is critical for scaling up production and facilitating further preclinical studies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that while the compound exhibits good in vitro stability, its bioavailability and metabolic profile in vivo require further optimization. Researchers are currently exploring prodrug strategies and nanoformulations to enhance its solubility and systemic delivery. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these limitations and advance the compound toward clinical trials.

In conclusion, 6-bromo-8-methoxy-3-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one (CAS: 931329-14-5) represents a promising candidate for therapeutic development, with demonstrated efficacy in enzyme inhibition and anticancer activity. Ongoing research aims to refine its pharmacological properties and overcome translational hurdles, paving the way for its potential application in treating inflammatory diseases and cancer. Future studies will likely focus on combination therapies and biomarker identification to maximize its clinical utility.